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Compound of Interest

Compound Name: PROTAC BRD4 Degrader-15

Cat. No.: B11937689

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of PROTAC BRD4 Degrader-15, a
potent and selective degrader of the bromodomain and extra-terminal domain (BET) protein
BRD4. This document details its mechanism of action, physicochemical properties, and
biological activity, supported by experimental data and protocols.

Core Compound Information

PROTAC BRD4 Degrader-15 is a heterobifunctional molecule designed to induce the
degradation of BRD4 through the ubiquitin-proteasome system. It achieves this by
simultaneously binding to BRD4 and the von Hippel-Lindau (VHL) E3 ubiquitin ligase, leading
to the ubiquitination and subsequent degradation of BRDA4.

Property Value

CAS Number 2417370-67-1[1][2][3][4]

Molecular Formula Cs7H62F2N10010S2[2][4]

Molecular Weight 1149.29 g/mol [2][4]

Mechanism of Action VHL-dependent BRD4 protein degradation[5]

Quantitative Biological Data
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PROTAC BRD4 Degrader-15 has demonstrated potent activity in various biochemical and
cellular assays. The following tables summarize the key quantitative data available for this
compound.

Table 2.1: Biochemical Activity

Target Assay Type ICs0 (NM) Reference
BRD4 BD1 Binding 7.2 [3]14][5]
BRD4 BD2 Binding 8.1 [3]14]15]

Table 2.2: Cellular Activity

. . Treatment
Cell Line Assay Type Endpoint Value (nM) . Reference
Duration

Protein .

PC3 ) DCso Potent Not Specified  [3][4][5]
Degradation
MYC

MVv4-11 Transcript ICso 15 4 hours [5]
Suppression
Proliferation

HL-60 o ICso 4.2 6 days [5]
Inhibition
Proliferation

PC3-S1 ICso 91 6 days [5]

Inhibition

Mechanism of Action and Signaling Pathway

PROTAC BRD4 Degrader-15 functions by hijacking the cell's natural protein disposal system.
The molecule forms a ternary complex with BRD4 and the VHL E3 ligase, bringing them into
close proximity. This induced proximity facilitates the transfer of ubiquitin from the E2-
conjugating enzyme to BRD4, marking it for degradation by the 26S proteasome. The
degradation of BRD4, a key transcriptional coactivator, leads to the downregulation of its target
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genes, most notably the proto-oncogene c-Myc. The suppression of c-Myc and its downstream
targets inhibits cell proliferation and promotes apoptosis in cancer cells.
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In Vitro Characterization
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Cellular Assays
y
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to PROTAC BRD4
Degrader-15]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11937689#protac-brd4-degrader-15-datasheet-and-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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